Cas no 53782-69-7 (4-(5-hydroxymethyl-furan-2-yl)-benzoic acid)

4-(5-hydroxymethyl-furan-2-yl)-benzoic acid structure
53782-69-7 structure
Product name:4-(5-hydroxymethyl-furan-2-yl)-benzoic acid
CAS No:53782-69-7
MF:C12H10O4
MW:218.20500
MDL:MFCD06009963
CID:939138
PubChem ID:1120998

4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid
    • 4-[5-(hydroxymethyl)furan-2-yl]benzoic acid
    • 2-Hydroxymethyl-5-(4-carboxyphenyl)-furan
    • 4-[5-(hydroxymethyl)-2-furyl]benzoic acid
    • HMS1634N02
    • 53782-69-7
    • 4-(5-hydroxymethyl-furan-2-yl)-benzoic acid, AldrichCPR
    • CCG-151066
    • AB01333580-02
    • SR-01000324986
    • SR-01000324986-1
    • MFCD06009963
    • STK201343
    • CS-0118819
    • 4-(5-(Hydroxymethyl)furan-2-yl)benzoicacid
    • DTXSID80360518
    • 4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid
    • AKOS000300553
    • NCGC00340163-01
    • MDL: MFCD06009963
    • Inchi: InChI=1S/C12H10O4/c13-7-10-5-6-11(16-10)8-1-3-9(4-2-8)12(14)15/h1-6,13H,7H2,(H,14,15)
    • InChI Key: BEZNEPQDECMJAN-UHFFFAOYSA-N
    • SMILES: C1=C(C=CC(=C1)C(=O)O)C2=CC=C(CO)O2

Computed Properties

  • Exact Mass: 218.05800
  • Monoisotopic Mass: 218.057909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.7Ų
  • Surface Charge: 0
  • XLogP3: 1.3

Experimental Properties

  • PSA: 70.67000
  • LogP: 2.13710

4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Security Information

4-(5-hydroxymethyl-furan-2-yl)-benzoic acid Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-(5-hydroxymethyl-furan-2-yl)-benzoic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM314219-5g
4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid
53782-69-7 95%
5g
$825 2021-06-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1189459-10mg
4-[5-(Hydroxymethyl)-2-furyl]benzoic acid
53782-69-7 95+%
10mg
¥954.00 2024-05-09
Matrix Scientific
012772-1g
4-(5-Hydroxymethyl-furan-2-yl)-benzoic acid
53782-69-7
1g
$378.00 2023-09-11
Chemenu
CM314219-1g
4-(5-(Hydroxymethyl)furan-2-yl)benzoic acid
53782-69-7 95%
1g
$*** 2023-05-30

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